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Compound of Interest

Compound Name: 4-Bromo-2-methylanisole

Cat. No.: B088804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-2-
methylanisole (CAS No. 14804-31-0). The following sections detail the physical and chemical
properties, toxicological data, handling and storage procedures, and emergency measures to
ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties

4-Bromo-2-methylanisole is a brominated aromatic compound.[1] Its properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CsHoBro [11[2][3][4]
Molecular Weight 201.06 g/mol [2][4][5][6]

White to cream or pale yellow
Appearance . ) [31[7]
solid crystalline powder

Melting Point 66 - 69 °C / 150.8 - 156.2 °F [21[5][7]
Boiling Point 126 - 128 °C @ 10 Torr [2]
) No information available/Not
Flash Point _ [51[7]
applicable

N Moderately soluble in organic
Solubility o [1]
solvents, low solubility in water

CAS Number 14804-31-0 (1210314105171

Toxicological Information and Hazard Identification

While some safety data sheets suggest that 4-Bromo-2-methylanisole is not classified as
hazardous under the 2012 OSHA Hazard Communication Standard, other sources indicate
potential hazards.[7] It is prudent to handle this chemical with care, assuming it may cause skin
and eye irritation.

Hazard
Classification Category Statement Source(s)
(GHS)
Skin o
) o 2 Causes skin irritation [6][8]
Corrosion/Irritation
Serious Eye Causes serious eye
. 2A N [61[8]
Damage/Eye lrritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single 3 T [6][8]
irritation
Exposure)
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Acute Toxicity: Information on acute toxicity is limited.[7]

Carcinogenicity: There is no information available to indicate that this compound is a
carcinogen.[7]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure
laboratory safety.

Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended for all
procedures involving this compound.[9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[7]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[7]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[7] For large-scale operations or in situations with potential
for aerosolization, a NIOSH/MSHA approved respirator may be necessary.[10]

General Hygiene Measures

Avoid contact with skin, eyes, and clothing.[7]

Do not ingest or inhale.[7]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[11]

Storage
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

» Store away from heat and sources of ignition.[7]

Experimental Protocols: Risk Assessment Workflow

The following diagram illustrates a logical workflow for risk assessment and control when

working with 4-Bromo-2-methylanisole.
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Caption: Risk assessment and control workflow for handling 4-Bromo-2-methylanisole.
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First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route

First-Aid Procedure

Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[7]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Get medical attention

if symptoms occur.

[7]

Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Get
medical attention if symptoms

occur.

[71110]12]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Do NOT induce
vomiting. Get medical

attention.

[71110]12]

Fire and Explosion Hazards
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Hazard Details Source(s)
Flammability Combustible solid. [5]
Use water spray, carbon
Suitable Extinguishing Media dioxide (CO2), dry powder, or [11]
foam.
Unsuitable Extinguishing Do not use a heavy water 1]

Media

stream.

Hazardous Combustion

Products

May produce carbon
monoxide, carbon dioxide, and
hydrogen bromide upon

combustion.

[9]

Firefighter Protective

Equipment

As in any fire, wear self-
contained breathing apparatus
(SCBA) with a full facepiece
operated in pressure-demand
or other positive pressure

mode and full protective gear.

[7]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[7]

o Environmental Precautions: Should not be released into the environment.[7]

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

dust formation.[7]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service to dispose of this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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